![molecular formula C7H13NO3 B048208 Valerylglycine CAS No. 24003-66-5](/img/structure/B48208.png)
Valerylglycine
Overview
Description
Valerylglycine (VGC) is an amino acid found in the body that plays a role in various biochemical and physiological processes. It is a short-chain fatty acid with a carboxylic acid group and a methyl group. It is found in the form of an ester in the body, and is a metabolite of the essential amino acid valine. It has been suggested to have a role in energy metabolism, protein synthesis, and cell signaling.
Scientific Research Applications
Sensitivity in Quantifying Acylglycines : A method involving UPLC-MS with DmPA bromide was developed to improve the sensitivity of quantifying acylglycines like valerylglycine in human urine. This advancement is significant for discovering new biomarkers for diseases and enhancing the diagnosis of inborn errors of metabolism (Stanislaus, Guo, & Li, 2012).
Detection in Isovaleric Acidemia : A method using LC-APCI-MS was developed for detecting urinary isothis compound in isovaleric acidemia, which aids in understanding conditions related to this disease (Ito et al., 1995).
Understanding Local Electronic Structure of Peptide Bonds : Research on the local electronic structure of peptide bonds, which include acylglycines, enhances the understanding of larger molecules with peptide bonds and aids investigations in aqueous environments (Weinhardt et al., 2019).
Metabolite in Hypoglycin A Action : N-(methylenecyclopropyl)acetylglycine, a major metabolite found in studies, suggests that hypoglycin A acts as a glucocorticoid inhibitor (Tanaka, 1972).
Age-Dependent Changes in Auditory Neurones : Studies on glycine action in rat auditory neurones show a shift from depolarizing to hyperpolarizing responses due to age-dependent Cl regulation, indicating the importance of glycine and its derivatives in neural processes (Ehrlich, Löhrke, & Friauf, 1999).
Presence in Cattle Urine : N-n-valerylglycine and N-sec-valerylglycine were identified in the ether-soluble acidic fraction of cattle urine, indicating their biological presence and potential applications in veterinary science or metabolic studies (Suemitsu, Yoshikawa, Tanaka, & Akatsuchi, 1974).
Plant Stress Tolerance : Glycine betaine's role in improving plant abiotic stress resistance showcases the application of glycine derivatives in agricultural sciences (Ashraf & Foolad, 2007).
Future Directions
The future directions of research on Valerylglycine could involve further investigation into its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, research could focus on understanding its role in the metabolism of fatty acids and its potential involvement in inborn errors of metabolism .
Mechanism of Action
Target of Action
Valerylglycine is an acyl glycine, and its primary target is the enzyme glycine N-acyltransferase (EC 2.3.1.13) . This enzyme catalyzes the chemical reaction that combines acyl-CoA and glycine to produce CoA and N-acylglycine .
Mode of Action
The interaction between this compound and its target enzyme, glycine N-acyltransferase, results in the production of N-acylglycine . This is a crucial step in the metabolism of fatty acids .
Biochemical Pathways
This compound is involved in the acyl glycine metabolic pathway . This pathway is essential for the metabolism of fatty acids. The production of N-acylglycine, as a result of the action of glycine N-acyltransferase on this compound, is a key step in this pathway .
Pharmacokinetics
It is known that acyl glycines, including this compound, are normally minor metabolites of fatty acids . Their excretion can be increased in several inborn errors of metabolism .
Result of Action
The primary result of the action of this compound is the production of N-acylglycine . This metabolite plays a crucial role in the metabolism of fatty acids . An increase in the excretion of acyl glycines, including this compound, can be used to diagnose certain inborn errors of metabolism .
properties
IUPAC Name |
2-(pentanoylamino)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c1-2-3-4-6(9)8-5-7(10)11/h2-5H2,1H3,(H,8,9)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYZBWOSRZJKQAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10406150 | |
Record name | Valerylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Valerylglycine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000927 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
24003-66-5 | |
Record name | N-pentanoylglycine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24003-66-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Valerylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Valerylglycine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000927 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of finding valerylglycine in cattle urine?
A1: The presence of this compound, specifically N-n-valerylglycine (I) and N-sec-valerylglycine (II), was identified in the urine of female Holstein Friesian cattle. [] This discovery is significant as it reveals a previously unreported metabolic byproduct in these animals. While the exact metabolic pathway leading to its formation remains unclear, its presence regardless of diet suggests it may be linked to basal metabolic processes in cattle. Further research is needed to fully understand the implications of this finding.
Q2: How does dietary supplementation with Bacillus subtilis affect this compound levels in chickens?
A3: Interestingly, dietary supplementation with Bacillus subtilis, specifically strains 1781 and 747, has been shown to alter intestinal this compound levels in chickens. [] While the exact mechanism behind this observation remains to be elucidated, it highlights the potential influence of gut microbiota on host metabolism. This finding warrants further investigation to understand the potential benefits and implications of modulating this compound levels through dietary interventions.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.